
A Comprehensive Technical Guide to the Safe
Handling of 2,5-Pyridinedicarboxylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Pyridinedicarboxylic acid

Cat. No.: B142978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and GHS information for 2,5-
Pyridinedicarboxylic acid (CAS No. 100-26-5), also known as Isocinchomeronic acid. The

information is compiled and presented to meet the needs of laboratory personnel and those

involved in drug development, ensuring safe handling and use of this compound.

GHS Hazard Identification and Classification
2,5-Pyridinedicarboxylic acid is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.[1][2][3]

Table 1: GHS Classification for 2,5-Pyridinedicarboxylic Acid
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Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2 / 2A

Specific target organ toxicity — Single exposure Category 3 (Respiratory system)

Acute toxicity, Oral Category 4

Acute aquatic toxicity Category 1

Chronic aquatic toxicity Category 1

Source:[1][3][4][5]

The GHS pictograms associated with these classifications are:

alt text

alt text

Signal Word:Warning[2][5]

Hazard Statements:[2][3][4][5]

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2]

H410: Very toxic to aquatic life with long lasting effects.[4]

Precautionary Measures and Safe Handling
Adherence to the following precautionary statements is crucial for minimizing risks associated

with handling 2,5-Pyridinedicarboxylic acid.
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Table 2: Precautionary Statements for 2,5-Pyridinedicarboxylic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b142978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[4]

P271
Use only outdoors or in a well-

ventilated area.[1]

P273
Avoid release to the

environment.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[4]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1]

P304 + P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]
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P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P330 Rinse mouth.[4]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

P391 Collect spillage.[4]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.[1]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1][4]

Source:[1][2][4]

Handling and Storage Procedures
Handling: Avoid contact with skin and eyes.[1] Do not breathe dust.[1] Do not ingest.[1] Use

only in a well-ventilated area.[1] Wash hands thoroughly after handling.[1]

Storage: Keep in a dry, cool, and well-ventilated place.[1] Keep the container tightly closed.

[1] Store locked up.[1] Incompatible materials to avoid are strong oxidizing agents.[1]

Emergency Procedures
First-Aid Measures
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Immediate and appropriate first-aid is critical in the event of exposure.

Table 3: First-Aid Measures for 2,5-Pyridinedicarboxylic Acid

Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.[1]

Inhalation

Remove from exposure, lie down. Remove to

fresh air. If not breathing, give artificial

respiration. Get medical attention.[1]

Ingestion

Clean mouth with water. Get medical attention.

[1] Never give anything by mouth to an

unconscious person.[2]

Source:[1][2]
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Exposure Occurs

Immediate Response First-Aid Actions

Exposure to 2,5-Pyridinedicarboxylic Acid

Eye Contact

Skin Contact

Inhalation

Ingestion

Rinse with water for 15 mins

Wash with soap and water

Move to fresh air

Rinse mouth with water

Seek Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for exposure to 2,5-Pyridinedicarboxylic acid.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: During a fire, hazardous decomposition products such as nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be produced.[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[1] Use personal protective equipment as

required.[1] Avoid breathing dust.[2]
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Environmental Precautions: Do not let the product enter drains.[2]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[1] Avoid creating dust.[2]

Spill Occurs

Ensure Area is Safe
(Ventilation, No Ignition Sources)

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Dike if necessary)

Clean up Solid Material
(Sweep, do not create dust)

Place in Labeled Container
for Hazardous Waste

Decontaminate Spill Area

Spill Response Complete
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Click to download full resolution via product page

Caption: Workflow for responding to a spill of 2,5-Pyridinedicarboxylic acid.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Engineering Measures: Ensure adequate ventilation, especially in confined areas.[1]

Eyewash stations and safety showers should be close to the workstation location.[1]

Personal Protective Equipment (PPE):

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation or other

symptoms are experienced. A dust mask of type

N95 (US) is recommended.[5]

Source:[1][5]
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PPE for Handling 2,5-Pyridinedicarboxylic Acid

Required PPE

Eye/Face Protection

Skin Protection

Respiratory Protection

Specific Recommendations

Safety Goggles/Face Shield

Chemical Resistant Gloves & Lab Coat

N95 Dust Mask (or higher)

Prevents eye irritation Prevents skin irritationPrevents respiratory irritation

Click to download full resolution via product page

Caption: Recommended PPE for handling 2,5-Pyridinedicarboxylic acid.

Physical and Chemical Properties
Table 5: Physical and Chemical Properties of 2,5-Pyridinedicarboxylic Acid

Property Value

Molecular Formula C₇H₅NO₄

Molecular Weight 167.12 g/mol

Appearance Solid

Melting Point 242-247 °C (decomposes)

Flash Point Not applicable

Source:[5]

Stability and Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b142978?utm_src=pdf-body-img
https://www.benchchem.com/product/b142978?utm_src=pdf-body
https://www.benchchem.com/product/b142978?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/p63603
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity: No known hazardous reactions under normal processing.[1]

Chemical Stability: Stable under normal conditions.[1]

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may produce Nitrogen oxides

(NOx), Carbon monoxide (CO), and Carbon dioxide (CO2).[1]

Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: Harmful if swallowed.[4]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2] The target organ is the respiratory

system.[5]

Carcinogenicity: There is no information available to indicate that this material is

carcinogenic.

Ecological Information
Ecotoxicity: Very toxic to aquatic life with long lasting effects.[4] Do not empty into drains.[1]

Mobility: Is not likely mobile in the environment due to its low water solubility.[1]

Experimental Protocols
Detailed experimental protocols for toxicological and ecological studies are not typically

provided in Safety Data Sheets. The GHS classifications are based on the results of studies

conducted according to standardized guidelines (e.g., OECD Test Guidelines). For specific
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experimental methodologies, researchers should consult relevant toxicological and

ecotoxicological literature and databases.

Disposal Considerations
Waste from residues and unused products should be disposed of in accordance with federal,

state, and local environmental control regulations.[1] Dispose of contents/container to an

approved waste disposal plant.[1][4]

This technical guide is intended to provide comprehensive safety and handling information for

2,5-Pyridinedicarboxylic acid. It is imperative that all users of this chemical are familiar with

its hazards and follow all recommended safety procedures to ensure a safe working

environment. Always refer to the most current Safety Data Sheet (SDS) for this product before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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